3-methyl-1-benzothiophen-7-amine hydrochloride
Description
“3-methyl-1-benzothiophen-7-amine hydrochloride” is a chemical compound with the molecular formula C9H10ClNS and a molecular weight of 199.7 . It is also known as "(S)-1-(3-methylbenzo[b]thiophen-2-yl)ethan-1-amine hydrochloride" . It is typically stored at a temperature of 4°C .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H13NS.ClH/c1-7-9-5-3-4-6-10(9)13-11(7)8(2)12;/h3-6,8H,12H2,1-2H3;1H/t8-;/m0./s1 . This indicates the specific arrangement of atoms in the molecule.Chemical Reactions Analysis
Amines, such as “this compound”, are known to act as weak organic bases. They can accept a proton from water to form substituted ammonium ions and hydroxide ions .Safety and Hazards
This compound has several hazard statements including H302, H315, H319, and H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-1-benzothiophen-7-amine hydrochloride involves the reaction of 3-methyl-1-benzothiophene with ammonia followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-methyl-1-benzothiophene", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "1. 3-methyl-1-benzothiophene is reacted with ammonia in a solvent such as ethanol or methanol.", "2. The reaction mixture is heated under reflux for several hours to allow for complete reaction.", "3. The resulting amine product is isolated by filtration or extraction.", "4. Hydrochloric acid is added to the amine product to form the hydrochloride salt.", "5. The hydrochloride salt is isolated by filtration or crystallization." ] } | |
CAS RN |
2639443-78-8 |
Molecular Formula |
C9H10ClNS |
Molecular Weight |
199.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
